Cas no 1448128-72-0 (5-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl-1H-1,2,3-benzotriazole)

• Product Name: 5-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl-1H-1,2,3-benzotriazole
• CAS No: 1448128-72-0
• MF: C₁₉H₂₀N₄O₄S
• MW: 400.451502799988
• CID: 6166390
• PubChem ID: 71809025
• Update Time: 2024-01-12

5-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 5-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl-1H-1,2,3-benzotriazole
• 5-[4-(4-METHOXYBENZENESULFONYL)PIPERIDINE-1-CARBONYL]-1H-1,2,3-BENZOTRIAZOLE
• 2H-benzotriazol-5-yl-[4-(4-methoxyphenyl)sulfonylpiperidin-1-yl]methanone
• F6441-6623
• (1H-benzo[d][1,2,3]triazol-5-yl)(4-((4-methoxyphenyl)sulfonyl)piperidin-1-yl)methanone
• 1448128-72-0
• AKOS024564122

• Inchi： 1S/C19H20N4O4S/c1-27-14-3-5-15(6-4-14)28(25,26)16-8-10-23(11-9-16)19(24)13-2-7-17-18(12-13)21-22-20-17/h2-7,12,16H,8-11H2,1H3,(H,20,21,22)
• InChI Key： RHXGYLIHTLJVGQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(C1CCN(C(C2C=CC3C(C=2)=NNN=3)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 400.12052631g/mol
• Monoisotopic Mass: 400.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines